2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide

• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C17H26N2O3S/c1-3-14-9-7-8-12-16(14)18-17(20)13-19(23(2,21)22)15-10-5-4-6-11-15/h7-9,12,15H,3-6,10-11,13H2,1-2H3,(H,18,20)
• InChI Key: SOHKIVIGLNATMY-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CN(C2CCCCC2)S(=O)(=O)C
• solubility: 50.8 [ug/mL]

Description

2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide, also known as CMA, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent analgesic and anti-inflammatory agent that has shown promising results in preclinical studies. The purpose of

Mechanism of Action

The exact mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, which are involved in pain and inflammation. 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide may also act by inhibiting the activity of lipoxygenase enzymes, which are involved in the production of leukotrienes, which are also involved in pain and inflammation.
Biochemical and Physiological Effects:
2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide has been shown to have potent analgesic and anti-inflammatory effects in animal models. It has also been shown to reduce fever and inflammation. 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide has been shown to be well-tolerated in animal studies and does not appear to have any significant side effects.

Advantages and Limitations for Lab Experiments

2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide has several advantages for use in lab experiments. It is a potent analgesic and anti-inflammatory agent that has been shown to be effective in a variety of animal models of pain and inflammation. 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide is also well-tolerated in animal studies and does not appear to have any significant side effects. However, 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide is a relatively new compound and its long-term safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide. One area of research is to further elucidate the mechanism of action of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide. Another area of research is to investigate the long-term safety and efficacy of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide in humans. Additionally, 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide may have potential applications in the treatment of other conditions, such as cancer and neurodegenerative diseases. Further research is needed to explore these potential applications of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide.

Synthesis Methods

The synthesis of 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide involves the reaction of N-(2-ethylphenyl)acetamide with cyclohexylmethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide has been extensively studied for its analgesic and anti-inflammatory properties. It has been shown to be effective in a variety of animal models of pain and inflammation, including acute and chronic pain, neuropathic pain, and inflammatory pain. 2-[cyclohexyl(methylsulfonyl)amino]-N-(2-ethylphenyl)acetamide has also been shown to be effective in reducing fever and inflammation in animal models of inflammation.